Cas no 439138-78-0 (3,5-dimethyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylic acid)

3,5-dimethyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylic acid structure
439138-78-0 structure
Product Name:3,5-dimethyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylic acid
CAS No:439138-78-0
MF:C9H8N2O3S
MW:224.236420631409
MDL:MFCD02928670
CID:843540
PubChem ID:655202
Update Time:2025-04-19

3,5-dimethyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylic acid
    • 3,5-Dimethyl-4-oxo-3,4-dihydro-thieno[2,3-d]-pyrimidine-6-carboxylic acid
    • 3,5-Dimethyl-4-oxo-3,4-dihydro-thieno[2,3-d]pyrimidine-6-carboxylic acid
    • 3,5-dimethyl-4-oxothieno[2,3-d]pyrimidine-6-carboxylic acid
    • 3,5-dimethyl-4-oxo-3-hydrothiopheno[2,3-d]pyrimidine-6-carboxylic acid
    • AC1LCS8M
    • AC1Q3Z1T
    • CTK4I7868
    • STOCK6S-06822
    • TimTec1_007962
    • 3,5-dimethyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylic acid
    • SR-01000366892
    • G30387
    • CHEMBL1578072
    • IDI1_033616
    • Z104341092
    • HMS1556J20
    • DB-028936
    • HMS2379K12
    • 68A
    • SR-01000366892-1
    • MLS000068855
    • AKOS000103207
    • J-511353
    • DTXSID20349605
    • SMR000014950
    • MFCD02928670
    • EN300-14556
    • 439138-78-0
    • Q27456264
    • 3,5-Dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylic acid, AldrichCPR
    • BDBM50162498
    • CS-0452571
    • STK317904
    • HR-0320
    • 3,5-DIMETHYL-4-OXO-3,4-DIHYDROTHIENO[2,3-D]PYRIMIDINE-6-CARBOXYLICACID
    • MDL: MFCD02928670
    • Inchi: 1S/C9H8N2O3S/c1-4-5-7(15-6(4)9(13)14)10-3-11(2)8(5)12/h3H,1-2H3,(H,13,14)
    • InChI Key: UXEKRAQXZUUDCB-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=C(C)C2C(N(C)C=NC1=2)=O

Computed Properties

  • Exact Mass: 224.02600
  • Monoisotopic Mass: 224.02556330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 98.2Ų

Experimental Properties

  • PSA: 100.43000
  • LogP: 1.00160

3,5-dimethyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylic acid Security Information

  • Hazard Category Code: 36
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

3,5-dimethyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylic acid Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,5-dimethyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidine-6-carboxylic acid Pricemore >>

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